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Compound of Interest

Compound Name: GACO0003A4

Cat. No.: B275180

For Research Use Only. Not for use in diagnostic procedures.

Introduction

GACO0003A4 is a rabbit polyclonal antibody designed for the detection of the STAT3 protein in
Western blot analysis. Signal Transducer and Activator of Transcription 3 (STAT3) is a critical
transcription factor involved in a multitude of cellular processes, including cell growth,
differentiation, and apoptosis.[1] Dysregulation of the STAT3 signaling pathway has been
implicated in various diseases, including cancer and inflammatory disorders, making it a key
target for research and drug development.[1][2] These application notes provide a detailed
protocol and expected results for the use of GAC0003A4 in Western blot analysis.
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Characteristic Specification
Product Name GACO0003A4
Target Protein STAT3

Host Species Rabbit

Clonality Polyclonal

Tested Applications Western Blot (WB)
Recommended Dilution 1:1000 - 1:2000

Store at -20°C. Avoid repeated freeze-thaw
Storage
cycles.

Signaling Pathway

The JAK-STAT signaling pathway is a principal mechanism for a wide array of cytokines and
growth factors to transduce signals from the cell membrane to the nucleus.[3] Upon cytokine or
growth factor binding to their cognate receptors, Janus kinases (JAKs) associated with the
receptor are activated and phosphorylate the receptor on tyrosine residues. This creates
docking sites for STAT proteins. STAT3 is then recruited to the phosphorylated receptor and is
itself phosphorylated by JAKs. Phosphorylated STAT3 forms homodimers or heterodimers with
other STAT proteins and translocates to the nucleus, where it binds to specific DNA sequences
to regulate the transcription of target genes involved in cell proliferation, survival, and
inflammation.[3]
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Sample Preparation
(Cell Lysis & Protein Quantification)

.

SDS-PAGE
(Protein Separation by Size)

.

Protein Transfer
(Gel to PVDF Membrane)

l

Blocking
(5% Milk or BSA in TBST)

l

Primary Antibody Incubation
(Anti-STAT3, GAC0003A4)

l

Washing
(3x with TBST)

l

Secondary Antibody Incubation
(HRP-conjugated)

l

Washing
(3x with TBST)

l

Detection
(ECL Substrate)

:

Imaging & Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b275180#gac0003a4-for-western-blot-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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